Cas no 1157069-09-4 (ethyl 3-methyl-5-(4-methyl-1,2,3-thiadiazole-5-amido)thiophene-2-carboxylate)

• Product name: ethyl 3-methyl-5-(4-methyl-1,2,3-thiadiazole-5-amido)thiophene-2-carboxylate
• CAS No: 1157069-09-4
• MF: C₁₂H₁₃N₃O₃S₂
• MW: 311.37991976738
• CID: 5889677
• PubChem ID: 43406418

ethyl 3-methyl-5-(4-methyl-1,2,3-thiadiazole-5-amido)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-methyl-5-[[(4-methyl-1,2,3-thiadiazol-5-yl)carbonyl]amino]-, ethyl ester
• ethyl 3-methyl-5-(4-methyl-1,2,3-thiadiazole-5-amido)thiophene-2-carboxylate
• AKOS008999844
• F0882-2733
• ethyl 3-methyl-5-(4-methyl-1,2,3-thiadiazole-5-carboxamido)thiophene-2-carboxylate
• 1157069-09-4
• ethyl 3-methyl-5-[(4-methylthiadiazole-5-carbonyl)amino]thiophene-2-carboxylate

• Inchi： 1S/C12H13N3O3S2/c1-4-18-12(17)9-6(2)5-8(19-9)13-11(16)10-7(3)14-15-20-10/h5H,4H2,1-3H3,(H,13,16)
• InChI Key： NKONGMXDSSWHQZ-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(NC(C2SN=NC=2C)=O)=CC=1C

Computed Properties

• Exact Mass: 311.03983363g/mol
• Monoisotopic Mass: 311.03983363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138Ų
• XLogP3: 2.9

Experimental Properties

• Density: 1.411±0.06 g/cm3(Predicted)
• pka: 11.26±0.70(Predicted)

Additional information on ethyl 3-methyl-5-(4-methyl-1,2,3-thiadiazole-5-amido)thiophene-2-carboxylate

Comprehensive Overview of Ethyl 3-methyl-5-(4-methyl-1,2,3-thiadiazole-5-amido)thiophene-2-carboxylate (CAS No. 1157069-09-4)

The compound ethyl 3-methyl-5-(4-methyl-1,2,3-thiadiazole-5-amido)thiophene-2-carboxylate (CAS No. 1157069-09-4) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a thiophene core with a 1,2,3-thiadiazole moiety, making it a promising candidate for applications in drug discovery and material science. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of novel antimicrobial agents and enzyme inhibitors.

One of the key features of ethyl 3-methyl-5-(4-methyl-1,2,3-thiadiazole-5-amido)thiophene-2-carboxylate is its versatility in synthetic chemistry. The presence of both ester and amide functional groups allows for further derivatization, enabling the creation of diverse analogs. This adaptability aligns with current trends in fragment-based drug design, where small molecules like this serve as critical scaffolds. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in precision medicine and targeted therapy development.

From a biochemical perspective, the 1,2,3-thiadiazole ring in this compound is particularly noteworthy. This heterocycle is known for its electron-rich properties, which contribute to interactions with biological targets such as kinases and G-protein-coupled receptors (GPCRs). These interactions are central to many drug discovery programs, especially in oncology and neurology. The compound’s thiophene component further enhances its pharmacokinetic profile, improving membrane permeability—a highly sought-after trait in CNS drug development.

In the context of green chemistry, synthetic routes for CAS 1157069-09-4 have been optimized to reduce hazardous byproducts. Modern protocols emphasize catalyst-free reactions and microwave-assisted synthesis, addressing the growing demand for sustainable methodologies. These advancements resonate with the pharmaceutical industry’s shift toward environmentally friendly processes, a subject frequently searched in academic and industrial forums.

The compound’s potential extends beyond therapeutics. Materials scientists are investigating its use in organic electronics, where its conjugated system could contribute to charge transport in semiconductors. This dual applicability in life sciences and advanced materials makes it a compelling subject for interdisciplinary research. Notably, its stability under physiological conditions has sparked interest in prodrug design, another trending area in pharmaceutical innovation.

Analytical characterization of ethyl 3-methyl-5-(4-methyl-1,2,3-thiadiazole-5-amido)thiophene-2-carboxylate typically involves HPLC-MS and NMR spectroscopy, techniques widely discussed in quality control circles. Purity thresholds exceeding 98% are achievable through recrystallization, meeting stringent requirements for preclinical studies. Such data is crucial for researchers querying structure-activity relationships (SAR) or ADMET properties in databases like PubChem.

In summary, CAS 1157069-09-4 represents a multifaceted compound with broad scientific relevance. Its structural complexity and functional diversity position it at the intersection of cutting-edge research in medicinal chemistry, sustainable synthesis, and functional materials. As investigations into its applications continue, this molecule is poised to contribute significantly to advancements in personalized medicine and smart material technologies.